Cas no 41059-79-4 (Timosaponin AIII)

• Product Name: Timosaponin AIII
• CAS No: 41059-79-4
• MF: C₃₉H₆₄O₁₃
• MW: 740.917674064636
• MDL: MFCD01631164
• CID: 55348
• PubChem ID: 71306914
• Update Time: 2025-10-29

Timosaponin AIII Chemical and Physical Properties

Names and Identifiers

• timosaponin A-III
• Timosaponin A3
• b-D-Galactopyranoside, (3b,5b,25S)-spirostan-3-yl 2-O-b-D-glucopyranosyl-
• TimosaponinA-Ⅲ
• TIMOSAPONN
• Timosaponin A-Ⅲ
• Timosaponin A3
• Filiferin B
• Timosaponina-
• XilingsaponinA
• TimosaponinA III (7CI)
• Anemarsaponin A 3
• Sarsasapogenin, 2-O-b-D-glucopyranosyl-b-D-galactopyranoside
• Timosaponine A III
• Zhi-mu saponin
• Xilingsaponin A
• timosaponin AIII
• CID 129316846
• [(25S)-5ss-Spirostan-3ss-yl]2-O-(ss-D-glucopyranosyl)-ss-D-galactopyranoside
• Timosaponina-Iii
• HMS3886P16
• s9108
• C17075
• Q27136364
• TIMOSAPONIN A3 (SYN. TIMOSAPONIN A-III)
• TIMOSAPONIN A-3
• TIMOSAPONIN A-
• AnemarsaponinA3
• β-D-Galactopyranoside, (3β,5β,25S)-spirostan-3-yl2-O-β-D-glucopyranosyl-
• AKOS025311534
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(1R,2S,4S,6R,7S,8R,9S,12S,13S,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Q-100466
• AneMarsaponin A3
• 41059-79-4
• (3beta,5beta,25R)-Spirostan-3-yl 2-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
• AKOS037514867
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:66497
• Smilagenin 3-O-beta-D-glucopyranosyl-(1->2)-beta-D-galactopyranoside
• Q27135101
• HY-N0810
• DTXSID301316483
• CS-0009847
• CCG-270427
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(1R,2S,4S,5'S,6R,7S,8R,9S,12S,13S,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEMBL504012
• CHEBI:67888
• Schidigerasaponin D5
• Timosaponin A-?
• 266998-04-3
• 2-[4,5-dihydroxy-6-(hydroxymethyl)-2-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl)oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:196996
• B0005-464365
• LS-15418
• MMTWXUQMLQGAPC-HRSJJQGESA-N
• Timosaponin AIII

• MDL： MFCD01631164
• Inchi： 1S/C39H64O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-36-34(32(45)30(43)27(16-41)50-36)51-35-33(46)31(44)29(42)26(15-40)49-35/h18-36,40-46H,5-17H2,1-4H3/t18?,19-,20+,21-,22+,23-,24-,25-,26+,27+,28-,29+,30-,31-,32-,33+,34+,35-,36+,37-,38-,39+/m0/s1
• InChI Key： MMTWXUQMLQGAPC-HRSJJQGESA-N
• SMILES： O1[C@]2(CCC(C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 740.43500
• Monoisotopic Mass: 740.43469209 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 197
• Molecular Weight: 740.9

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 862.8±65.0 °C at 760 mmHg
• Flash Point: 475.6±34.3 °C
• Refractive Index: 1.606
• Solubility: DMF: 30 mg/ml; DMSO: 30 mg/ml
• PSA: 196.99000
• LogP: 1.44220
• pka: 12.85±0.70(Predicted)

Timosaponin AIII Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Timosaponin AIII

Exploring Timosaponin AIII (CAS No. 41059-79-4): A Comprehensive Guide to Its Properties and Applications

Timosaponin AIII (CAS No. 41059-79-4) is a bioactive steroidal saponin derived from the rhizomes of Anemarrhena asphodeloides, a traditional Chinese medicinal herb. Known for its diverse pharmacological properties, this compound has garnered significant attention in recent years due to its potential therapeutic applications. Researchers and healthcare professionals are increasingly interested in Timosaponin AIII benefits, particularly its role in neuroprotection, anti-inflammatory effects, and anti-cancer properties.

The chemical structure of Timosaponin AIII features a unique steroidal backbone with sugar moieties attached, contributing to its biological activity. Studies have shown that this compound exhibits strong Timosaponin AIII anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK. This makes it a promising candidate for treating chronic inflammatory conditions, which aligns with current health trends focusing on natural anti-inflammatory solutions.

One of the most researched aspects of Timosaponin AIII is its potential in Timosaponin AIII cancer research. The compound has demonstrated anti-proliferative effects against various cancer cell lines, including breast, lung, and colon cancers. Its mechanism of action involves inducing apoptosis and inhibiting angiogenesis, making it a subject of interest in natural cancer treatment studies. With the growing demand for complementary and alternative medicine, Timosaponin AIII stands out as a natural compound with significant therapeutic potential.

In the field of neuroscience, Timosaponin AIII neuroprotective effects have been extensively studied. The compound has shown promise in protecting neuronal cells from oxidative stress and improving cognitive function, which is particularly relevant given the increasing prevalence of neurodegenerative diseases like Alzheimer's. This aligns with current searches for natural cognitive enhancers and neuroprotective agents, making Timosaponin AIII a hot topic in brain health research.

The pharmacokinetics of Timosaponin AIII (CAS No. 41059-79-4) is another area of active investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion to optimize its therapeutic use. Recent studies on Timosaponin AIII bioavailability have focused on enhancing its solubility and stability through various formulation techniques, addressing one of the key challenges in natural product development.

From a commercial perspective, the market for Timosaponin AIII is expanding as more pharmaceutical and nutraceutical companies recognize its potential. The demand for high purity Timosaponin AIII has increased, particularly for research and development purposes. Quality control parameters such as Timosaponin AIII HPLC analysis and Timosaponin AIII standardization have become crucial for ensuring product consistency and efficacy.

Recent advancements in extraction and purification technologies have improved the yield and purity of Timosaponin AIII, making it more accessible for research and therapeutic applications. The development of sustainable Timosaponin AIII production methods has also gained attention, reflecting the growing emphasis on environmentally friendly practices in the natural products industry.

Safety evaluation is an essential aspect of Timosaponin AIII research. While preliminary studies indicate a favorable safety profile, comprehensive toxicological assessments are ongoing to establish safe dosage ranges for various applications. This is particularly important as consumers increasingly search for information on Timosaponin AIII side effects and Timosaponin AIII safety profile before considering its use.

In conclusion, Timosaponin AIII (CAS No. 41059-79-4) represents a fascinating natural compound with multiple therapeutic potentials. Its diverse biological activities, ranging from neuroprotection to anti-cancer effects, make it a valuable subject for both scientific research and product development. As interest in natural medicines continues to grow, Timosaponin AIII is poised to play an increasingly important role in healthcare and wellness applications.